Cas no 893725-10-5 ((3-Chloro-4,5-dimethoxyphenyl)methanamine)

• Product Name: (3-Chloro-4,5-dimethoxyphenyl)methanamine
• CAS No: 893725-10-5
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 993707
• PubChem ID: 16636974
• Update Time: 2025-10-29

(3-Chloro-4,5-dimethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4,5-DIMETHOXYBENZENEMETHANAMINE
• (3-chloro-4,5-dimethoxyphenyl)methanamine
• 893725-10-5
• CS-0256888
• DTXSID20586230
• FT-0695576
• 1-(3-Chloro-4,5-dimethoxyphenyl)methanamine
• AKOS000125093
• CHEMBL4556811
• EN300-65549
• (3-Chloro-4,5-dimethoxyphenyl)methanamine

• MDL： MFCD07364064
• Inchi： 1S/C9H12ClNO2/c1-12-8-4-6(5-11)3-7(10)9(8)13-2/h3-4H,5,11H2,1-2H3
• InChI Key： IKJBHLQFXPEZOC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 293.3±35.0 °C at 760 mmHg
• Flash Point: 131.2±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-Chloro-4,5-dimethoxyphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Chloro-4,5-dimethoxyphenyl)methanamine

Introduction to (3-Chloro-4,5-dimethoxyphenyl)methanamine (CAS No. 893725-10-5)

(3-Chloro-4,5-dimethoxyphenyl)methanamine, identified by its CAS number 893725-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with chloro and methoxy substituents on a phenyl ring, coupled with an amine functional group, presents a versatile platform for the development of novel bioactive molecules.

The significance of this compound lies in its potential applications across multiple domains, including medicinal chemistry, agrochemical research, and material science. The presence of both electron-withdrawing and electron-donating groups in its molecular structure makes it an attractive candidate for further functionalization and derivatization, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological properties of aromatic amines due to their diverse biological effects. Specifically, compounds containing chloro and methoxy substituents on a phenyl ring have been extensively studied for their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The amine moiety in (3-Chloro-4,5-dimethoxyphenyl)methanamine serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. The structural features of (3-Chloro-4,5-dimethoxyphenyl)methanamine make it a promising scaffold for designing molecules that can modulate enzyme activity. For instance, researchers have utilized similar structural motifs to develop inhibitors targeting kinases and other enzymes involved in critical signaling pathways. The chloro and methoxy groups provide opportunities for hydrogen bonding and hydrophobic interactions, which are essential for binding affinity and specificity.

The synthesis of (3-Chloro-4,5-dimethoxyphenyl)methanamine involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of the corresponding phenol derivative followed by chlorination and methylation reactions. These steps showcase the compound's versatility as a building block for more complex molecules. Additionally, the presence of an amine group allows for further modifications through reductive amination or diazotization reactions, expanding its synthetic potential.

Recent advancements in computational chemistry have further enhanced the understanding of (3-Chloro-4,5-dimethoxyphenyl)methanamine's properties. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing valuable guidance for drug design. These computational approaches complement experimental efforts by predicting interaction energies and identifying key residues involved in binding. Such integrative strategies are crucial for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry has been particularly interested in developing novel therapeutics based on aromatic amine scaffolds due to their proven efficacy in treating various diseases. (3-Chloro-4,5-dimethoxyphenyl)methanamine exemplifies this trend by serving as a precursor for several drug candidates currently under investigation. Its structural features have been leveraged to design molecules with anti-inflammatory, anticancer, and antimicrobial properties. The compound's ability to undergo further functionalization makes it an ideal candidate for exploring new therapeutic avenues.

Moreover, the agrochemical sector has also recognized the potential of (3-Chloro-4,5-dimethoxyphenyl)methanamine as a key intermediate in the synthesis of pesticides and herbicides. The unique combination of substituents on its phenyl ring contributes to its bioactivity against various pests and weeds. By modifying its structure through strategic chemical transformations, researchers have developed compounds that offer improved efficacy and environmental safety compared to traditional agrochemicals.

In conclusion, (3-Chloro-4,5-dimethoxyphenyl)methanamine (CAS No. 893725-10-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its structural features enable diverse functionalization pathways, making it a valuable scaffold for developing bioactive molecules. The growing body of research on this compound underscores its importance in modern chemistry and highlights its potential to contribute to advancements in medicine and agriculture.